2-[(1-But-3-enylpiperidin-4-yl)methoxy]-3-methylpyridine

• IUPAC Name: 2-[(1-but-3-enylpiperidin-4-yl)methoxy]-3-methylpyridine
• InChI: InChI=1S/C16H24N2O/c1-3-4-10-18-11-7-15(8-12-18)13-19-16-14(2)6-5-9-17-16/h3,5-6,9,15H,1,4,7-8,10-13H2,2H3
• InChI Key: KLPVIKHXBMRJHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)OCC2CCN(CC2)CCC=C
• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol
• CAS No.: 2379972-06-0

Description

2-[(1-But-3-enylpiperidin-4-yl)methoxy]-3-methylpyridine is a chemical compound with a unique structure that combines a piperidine ring with a pyridine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(1-But-3-enylpiperidin-4-yl)methoxy]-3-methylpyridine typically involves the reaction of 4-piperidone with 3-methylpyridine under specific conditions. The reaction is often catalyzed by a base such as potassium carbonate and conducted in a solvent like dimethylformamide (DMF). The reaction proceeds through the formation of an intermediate, which is then subjected to further reactions to yield the final product.

Industrial Production Methods

In an industrial setting, the production of 2-[(1-But-3-enylpiperidin-4-yl)methoxy]-3-methylpyridine may involve large-scale batch reactions. The process would be optimized for yield and purity, often involving multiple purification steps such as recrystallization or chromatography to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

2-[(1-But-3-enylpiperidin-4-yl)methoxy]-3-methylpyridine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the reduction of specific functional groups.

Substitution: Nucleophilic substitution reactions can occur, where nucleophiles such as halides or amines replace specific groups in the compound.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Halides or amines in the presence of a base like sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

2-[(1-But-3-enylpiperidin-4-yl)methoxy]-3-methylpyridine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including its use as a precursor in drug development.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-[(1-But-3-enylpiperidin-4-yl)methoxy]-3-methylpyridine involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 2-[(1-But-3-enylpiperidin-4-yl)methoxy]pyrimidine
• 2-[(1-But-3-enylpiperidin-4-yl)methoxy]benzene

Uniqueness

2-[(1-But-3-enylpiperidin-4-yl)methoxy]-3-methylpyridine is unique due to its specific combination of a piperidine ring and a pyridine ring, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.